Cas no 453568-03-1 (3-(pyridin-2-yl)-5-(3-cyano-5-methoxyphenyl)-1,2,4-oxadiazole)

• Product Name: 3-(pyridin-2-yl)-5-(3-cyano-5-methoxyphenyl)-1,2,4-oxadiazole
• CAS No: 453568-03-1
• MF: C₁₅H₁₀N₄O₂
• MW: 278.26550245285
• CID: 2141847
• PubChem ID: 9878743
• Update Time: 2025-04-21

3-(pyridin-2-yl)-5-(3-cyano-5-methoxyphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(pyridin-2-yl)-5-(3-cyano-5-methoxyphenyl)-1,2,4-oxadiazole
• SCHEMBL4186215
• 453568-03-1
• DB-330847

• Inchi： 1S/C15H10N4O2/c1-20-12-7-10(9-16)6-11(8-12)15-18-14(19-21-15)13-4-2-3-5-17-13/h2-8H,1H3
• InChI Key： DIMAFLMRYBYNPI-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C#N)C=C(C=2)OC)=NC(C2C=CC=CN=2)=N1

Computed Properties

• Exact Mass: 278.08037557Da
• Monoisotopic Mass: 278.08037557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.8Ų